Cas no 4792-58-9 (ethyl 5-methoxy-1H-indole-2-carboxylate)

• Product Name: ethyl 5-methoxy-1H-indole-2-carboxylate
• CAS No: 4792-58-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• MDL: MFCD00047163
• CID: 85153
• PubChem ID: 20926
• Update Time: 2025-04-18

ethyl 5-methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methoxy-1H-indole-2-carboxylate
• 5-Methoxyindole-2-carboxylic acid ethyl ester
• Ethyl 5-methoxyindole-2-carboxylate
• 5-Methoxy-2-indole carboxylate
• 2-Carbethoxy-5-methoxyindole
• 2-Ethoxycarbonyl-5-methoxyindole
• NSC 30929
• Ethyl5-methoxyindole-2-carboxylate
• 5-methoxy-1H-indole-2-carboxylic acid ethyl ester
• Ethyl 5-methoxy-2-indolecarboxylate
• 1H-Indole-2-carboxylic acid, 5-methoxy-, ethyl ester
• Methoxy-5 indole carboxylate d'ethyle-2
• MLS000071430
• D63U367GNZ
• INDOLE-2-CARBOXYLIC ACID, 5-METHOXY-, ETHYL ESTER
• NPIUAXNFAUGNHP-UHFFFAOYSA-N
• Methoxy-5 indo
• 4792-58-9
• MFCD00047163
• Oprea1_242778
• SY078933
• CS-W014763
• 5-Methoxyindole-2-carboxylic acid ethyl ester, crystalline
• UNII-D63U367GNZ
• InChI=1/C12H13NO3/c1-3-16-12(14)11-7-8-6-9(15-2)4-5-10(8)13-11/h4-7,13H,3H2,1-2H
• DS-14883
• HMS2278K12
• AKOS000264906
• EN300-160218
• NSC30929
• 5-METHOXY-2-CARBETHOXYINDOLE
• 5-methoxyindole-2-carboxylic acid*ethyl ester
• ethyl 5-methoxy-indole-2-carboxylate
• NCGC00018444-01
• BDBM39434
• Q27276153
• NCGC00018444-02
• 5-22-05-00181 (Beilstein Handbook Reference)
• M-3504
• cid_20926
• DTXSID30197351
• FT-0626128
• SCHEMBL75327
• BB 0256844
• SMR000038189
• Methoxy-5 indole carboxylate d'ethyle-2 [French]
• 5-MeO-ICA-OEt
• A827393
• NSC-30929
• BRN 0178104
• CHEMBL1366214
• DTXCID40119842
• BBL012858
• ALBB-004406
• STK501706
• DB-008602
• ethyl 5-methoxy-1H-indole-2-carboxylate

• MDL： MFCD00047163
• Inchi： 1S/C12H13NO3/c1-3-16-12(14)11-7-8-6-9(15-2)4-5-10(8)13-11/h4-7,13H,3H2,1-2H3
• InChI Key： NPIUAXNFAUGNHP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC2C=C(C=CC=2N1)OC)=O
• BRN： 0178104

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 3.2
• Topological Polar Surface Area: 51.3

Experimental Properties

• Color/Form: Yellow solid
• Density: 1.216
• Melting Point: 154-157°C
• Boiling Point: 380.2°C at 760 mmHg
• Flash Point: 183.7°C
• Refractive Index: 1.599
• Water Partition Coefficient: Insoluble in water.
• PSA: 51.32000
• LogP: 2.35320
• Solubility: Uncertain

ethyl 5-methoxy-1H-indole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• RTECS：NL6010000
• HazardClass：IRRITANT
• Storage Condition：−20°C
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives